Cas no 1806642-69-2 (5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid)

• Product Name: 5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid
• CAS No: 1806642-69-2
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• CID: 4941653
• Update Time: 2025-10-21

5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C14H15NO5/c1-2-20-12(16)6-5-10-4-3-9(8-15)7-11(10)13(17)14(18)19/h3-4,7,13,17H,2,5-6H2,1H3,(H,18,19)
• InChI Key： RQXJGMSBBMWHBB-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(C#N)C=CC=1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 400
• XLogP3: 1
• Topological Polar Surface Area: 108

Additional information on 5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806642-69-2)

5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806642-69-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its IUPAC name or CAS number, belongs to the class of mandelic acid derivatives, which are widely studied for their bioactive characteristics. Researchers and industry professionals frequently search for terms like "5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid synthesis" or "CAS 1806642-69-2 applications," highlighting the growing interest in its utility.

The molecular structure of 5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid features a cyano group and an ethoxycarbonyl moiety, which contribute to its reactivity and versatility in synthetic chemistry. These functional groups make it a valuable intermediate in the development of pharmaceutical agents, particularly in the design of enzyme inhibitors or chiral building blocks. Recent trends in green chemistry and sustainable synthesis have also spurred inquiries into eco-friendly methods for producing this compound, aligning with global efforts to reduce environmental impact.

One of the most searched questions related to this compound is "How is 5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid used in drug discovery?" The answer lies in its role as a precursor for biologically active molecules. Its mandelic acid backbone is particularly attractive for designing anti-inflammatory or antimicrobial agents, as evidenced by recent publications in peer-reviewed journals. Additionally, its chirality offers opportunities for stereoselective synthesis, a hot topic in modern medicinal chemistry.

Another area of interest is the analytical characterization of CAS 1806642-69-2. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify its purity and structure. Researchers often search for "5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid NMR data" or "HPLC methods for CAS 1806642-69-2," underscoring the need for reliable analytical protocols. The compound's stability under various conditions is also a frequent subject of investigation, especially for industrial-scale applications.

In the context of intellectual property, 5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid has been referenced in several patents, particularly in formulations targeting metabolic disorders or neurological conditions. This aligns with the broader trend of repurposing existing chemical entities for new therapeutic uses, a strategy that reduces development time and costs. Searches for "patents involving CAS 1806642-69-2" reflect this commercial relevance.

From a supply chain perspective, the availability of 5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid is critical for ongoing research. Suppliers often highlight its high purity grades (e.g., >98%) to meet the stringent requirements of pharmaceutical R&D. Questions like "Where to buy CAS 1806642-69-2" or "bulk suppliers of mandelic acid derivatives" are common, indicating its demand in both academic and industrial settings.

Looking ahead, the compound's potential in personalized medicine and bioconjugation technologies is an emerging area of exploration. With advancements in AI-driven drug design, researchers are increasingly interested in how 5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid can be integrated into computational models for predicting bioactivity. This intersection of chemistry and artificial intelligence represents a cutting-edge direction for future studies.

In summary, 5-Cyano-2-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806642-69-2) is a multifaceted compound with broad applicability in pharmaceutical development, analytical chemistry, and material science. Its relevance to contemporary research themes—such as sustainability, drug repurposing, and AI-assisted discovery—ensures its continued prominence in scientific discourse. For those seeking deeper insights, resources like SciFinder or Reaxys provide extensive data on its properties and applications.